N-(9-Ethyl-9H-carbazol-3-yl)-2-(4-(pyridin-2-yl)piperazin-1-yl)acetamide

• Molecular Formula: C25H27N5O
• Molecular Weight: 413.5 g/mol
• IUPAC Name: N-(9-ethylcarbazol-3-yl)-2-(4-pyridin-2-ylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C25H27N5O/c1-2-30-22-8-4-3-7-20(22)21-17-19(10-11-23(21)30)27-25(31)18-28-13-15-29(16-14-28)24-9-5-6-12-26-24/h3-12,17H,2,13-16,18H2,1H3,(H,27,31)
• InChI Key: YWVNRIAMBOCBRZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)NC(=O)CN3CCN(CC3)C4=CC=CC=N4)C5=CC=CC=C51

Description

WAY-639889 is a small molecule compound known for its selective and potent inhibitory effects on neuropeptide Y-5 receptors

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of WAY-639889 involves several synthetic steps. The mother liquor preparation method includes dissolving 2 mg of the compound in 50 μL of dimethyl sulfoxide (DMSO) to achieve a mother liquor concentration of 40 mg/mL . The compound is stored as a powder at -20°C for up to three years or in solvent at -80°C for up to one year .

Industrial Production Methods

Industrial production methods for WAY-639889 are not extensively documented. the compound is available for research purposes in various quantities, indicating that it is synthesized and stored under controlled conditions to maintain its stability and purity .

Chemical Reactions Analysis

Types of Reactions

WAY-639889 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions, although detailed reaction pathways are not extensively documented.

Reduction: Reduction reactions may also be possible, depending on the reagents and conditions used.

Substitution: Substitution reactions involving WAY-639889 can occur, particularly in the presence of suitable nucleophiles or electrophiles.

Common Reagents and Conditions

Common reagents used in reactions involving WAY-639889 include dimethyl sulfoxide (DMSO) for dissolution and various solvents for different reaction conditions . The compound is insoluble in water and ethanol, which limits the choice of solvents for certain reactions .

Major Products Formed

Scientific Research Applications

WAY-639889 has several scientific research applications, including:

Chemistry: Used as a research tool to study neuropeptide Y-5 receptors and their role in various biochemical pathways.

Biology: Investigated for its effects on neuropeptide Y-5 receptors, which are involved in regulating feeding behavior, energy metabolism, and other physiological processes.

Medicine: Potential therapeutic applications in conditions related to neuropeptide Y-5 receptor activity, although it is primarily used for research purposes.

Industry: Utilized in the development of new compounds targeting neuropeptide Y-5 receptors for various applications.

Mechanism of Action

WAY-639889 exerts its effects by selectively inhibiting neuropeptide Y-5 receptors . These receptors are involved in various physiological processes, including appetite regulation, energy metabolism, and stress response. By inhibiting these receptors, WAY-639889 can modulate these processes, making it a valuable tool for studying the role of neuropeptide Y-5 receptors in health and disease .

Comparison with Similar Compounds

Similar Compounds

Selvigaltin M40 acetate: A chimeric peptide with selective galanin receptor type 2 agonist activity.

Peptide YY (PYY) (3-36), human: A neuropeptide with high affinity for neuropeptide Y receptors.

BMS 193885: Another compound with inhibitory effects on neuropeptide Y receptors.

Uniqueness

WAY-639889 is unique due to its high selectivity and potency in inhibiting neuropeptide Y-5 receptors . This specificity makes it a valuable research tool for studying the physiological and pathological roles of these receptors, distinguishing it from other compounds with broader or less potent effects.